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Compound of Interest

Compound Name: Nonanenitrile

Cat. No.: B147369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synonyms, alternative names,

and key identifiers for nonanenitrile. The information is intended to assist researchers,

scientists, and professionals in drug development in accurately identifying and referencing this

chemical compound.

Introduction to Nonanenitrile
Nonanenitrile, a linear aliphatic nitrile with a nine-carbon chain, is a versatile intermediate in

organic synthesis.[1] Its chemical structure, featuring a cyano group (-C≡N) at one end, imparts

specific reactivity that is valuable in the production of various organic compounds, including

those with potential applications in pharmaceuticals and agrochemicals.[1][2] Accurate and

consistent identification of nonanenitrile is crucial for seamless communication and

information retrieval in a research and development setting.

Synonyms and Alternative Names
Nonanenitrile is known by a variety of names across different chemical databases and

publications. Understanding these synonyms is essential for conducting thorough literature

searches and for clear communication within the scientific community.

The most common synonyms and alternative names for nonanenitrile include:
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Pelargonitrile: This is a widely used common name for nonanenitrile.[3][4][5]

Octyl cyanide: This name describes the molecule as an octane derivative with a cyanide

group.[3][4][5]

n-Octyl cyanide: The 'n-' prefix specifies a straight-chain octyl group.[3][4]

1-Cyanooctane: This name follows IUPAC substitutive nomenclature, indicating a cyano

group on the first carbon of an octane chain.[3][6]

Pelargononitrile: An alternative spelling of pelargonitrile.[3]

n-Nonanonitrile: A slight variation in the spelling of nonanenitrile.[3][7]

Nonanitrile: A simplified version of nonanenitrile.[3][7]

Nonyl nitrile: This name indicates a nonyl group attached to a nitrile group.[2][3]

n-Nonanenitrile: Emphasizes the straight-chain structure of the nonane backbone.[3][7]

Chemical Identifiers and Properties
To ensure unambiguous identification, a set of unique identifiers and physical properties are

associated with nonanenitrile. These are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b147369?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2243278&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/Nonanenitrile
https://www.sigmaaldrich.com/US/en/substance/nonanenitrile139242243278
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2243278&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/Nonanenitrile
https://www.sigmaaldrich.com/US/en/substance/nonanenitrile139242243278
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2243278&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/Nonanenitrile
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2243278&Mask=4
https://www.alfa-chemistry.com/cas_2243-27-8.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2243278&Mask=4
https://www.benchchem.com/product/b147369?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2243278&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2243278&Mask=200
https://www.benchchem.com/product/b147369?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2243278&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2243278&Mask=200
https://www.solubilityofthings.com/nonanenitrile
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2243278&Mask=4
https://www.benchchem.com/product/b147369?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2243278&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2243278&Mask=200
https://www.benchchem.com/product/b147369?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier/Property Value Reference

IUPAC Name nonanenitrile [4]

CAS Number 2243-27-8 [3][8]

Molecular Formula C9H17N [3][8]

Molecular Weight 139.24 g/mol [4]

Melting Point -35 °C [6][8]

Boiling Point 224 °C [8]

Density 0.786 g/mL at 25 °C

Refractive Index n20/D 1.426 [8]

InChI
InChI=1S/C9H17N/c1-2-3-4-5-

6-7-8-9-10/h2-8H2,1H3
[3]

InChIKey
PLZZPPHAMDJOSR-

UHFFFAOYSA-N
[3]

SMILES CCCCCCCCC#N [4][8]

EC Number 218-808-9 [8]

Beilstein/REAXYS 1746339

PubChem CID 16715 [4]

Logical Relationships of Nonanenitrile
Nomenclature
The various names for nonanenitrile are logically interconnected based on different

nomenclature systems and common naming conventions. The following diagram illustrates

these relationships.
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Alternative Spellings/Forms

Nonanenitrile

PelargonitrileCommon Name

Octyl_cyanideDerivative Name
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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